4-chloro-N-[2-(2,4-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-3-nitrobenzamide

• IUPAC Name: 4-chloro-N-[2-(2,4-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-3-nitrobenzamide
• InChI: InChI=1S/C20H17ClN4O3S/c1-11-3-6-17(12(2)7-11)24-19(14-9-29-10-16(14)23-24)22-20(26)13-4-5-15(21)18(8-13)25(27)28/h3-8H,9-10H2,1-2H3,(H,22,26)
• InChI Key: YXDBQGFVFWEVRB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)N2C(=C3CSCC3=N2)NC(=O)C4=CC(=C(C=C4)Cl)[N+](=O)[O-])C
• Molecular Formula: C20H17ClN4O3S
• Molecular Weight: 428.9 g/mol
• CAS No.: 396721-84-9

Description

4-chloro-N-[2-(2,4-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-3-nitrobenzamide is a useful research compound. Its molecular formula is C20H17ClN4O3S and its molecular weight is 428.89. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• The compound's synthesis involves multi-step reactions starting from basic chemical entities to form complex structures. For example, Chen Yi-fen et al. (2010) utilized 3-methyl-2-nitrobenzoic acid through processes like esterification, reduction, and chlorination to synthesize key intermediates for related compounds, demonstrating the compound's synthetic accessibility and the feasibility of obtaining derivatives for further study (Chen Yi-fen et al., 2010).
• Studies on similar compounds, such as those by D. A. Skladchikov et al. (2013), who investigated the synthesis and structural aspects of related N-acyl-N-(4-methyl-3,6-dihydro-2H-pyran-3-yl)-2-iodo-4,6-dimethylanilines, help in understanding the chemical behavior and potential modifications of the target compound (Skladchikov et al., 2013).

Molecular Interactions and Engineering

• Research into the molecular interactions and engineering aspects of related compounds provides insights into the potential applications of 4-chloro-N-[2-(2,4-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-3-nitrobenzamide. For instance, B. K. Saha et al. (2005) explored molecular tapes mediated by hydrogen and halogen bonds in complexes, which could inform the design and development of molecular structures with specific properties (Saha et al., 2005).

Potential Applications in Medicinal Chemistry and Pharmacology

• Although direct studies on the medicinal applications of this compound may be limited, research on structurally similar compounds can provide a foundation for hypothesizing potential uses. For example, compounds with nitrobenzamide moieties have been studied for their potential antitumor activities, as seen in the work by B. Palmer et al. (1996), which could suggest avenues for exploring the antitumor potential of the target compound (Palmer et al., 1996).